Cas no 1261582-04-0 (3-Bromo-5-methoxybenzoyl chloride)

• Product Name: 3-Bromo-5-methoxybenzoyl chloride
• CAS No: 1261582-04-0
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 2662403
• Update Time: 2023-08-06

3-Bromo-5-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxybenzoyl chloride
• 3-Bromo-5-methoxybenzoyl chloride

• Inchi： 1S/C8H6BrClO2/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3
• InChI Key： WWDGHLBQSZHTHQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3